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Compound of Interest

Compound Name: 4-Bromobutyl acetate

Cat. No.: B128988 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and hazards associated with chemical reagents is paramount. This guide provides

a comprehensive overview of the safety data and hazards for 4-bromobutyl acetate (CAS No.

4753-59-7), a common reagent in organic synthesis.

Chemical Identification and Physical Properties
4-Bromobutyl acetate is a clear, colorless to slightly yellow liquid.[1] It is utilized as a reagent

in various chemical syntheses, including in the production of pharmaceuticals and

agrochemicals.[1] A summary of its key physical and chemical properties is provided below.
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Property Value Reference

Molecular Formula C₆H₁₁BrO₂ [1][2]

Molecular Weight 195.05 g/mol

Appearance
Clear, colorless to slightly

yellow liquid
[1][3]

Odor Fruity [1]

Boiling Point 92-93 °C @ 12 mmHg [4]

Flash Point 109 °C (228.2 °F) - closed cup

Density 1.348 g/mL at 25 °C [4]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform and methanol.

[1][4]

Refractive Index n20/D 1.46 [4]

Hazard Identification and GHS Classification
4-Bromobutyl acetate is classified as a hazardous chemical.[5] The primary hazards include

acute toxicity, skin and eye irritation, and respiratory tract irritation.[2][5]
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Hazard
Classification

Category Signal Word Hazard Statement

Acute Oral Toxicity Category 4 Warning
H302: Harmful if

swallowed.[1][5]

Acute Dermal Toxicity Category 4 Warning
H312: Harmful in

contact with skin.[2][5]

Acute Inhalation

Toxicity
Category 4 Warning

H332: Harmful if

inhaled.[2][5]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[4][5]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation.[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation.[4]

[5]

The toxicological properties of this material have not been fully investigated, and it should be

handled with caution.[2][3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to safety protocols is essential when working with 4-bromobutyl acetate to

minimize exposure and mitigate risks.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5]

Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat.[5]

Respiratory Protection: Use only under a chemical fume hood.[5] If the fume hood is not

available or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor
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cartridge is recommended.

Handling: Always handle 4-bromobutyl acetate in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.[5] Avoid contact with skin and eyes.[5] Do

not eat, drink, or smoke when using this product.[5] Wash hands thoroughly after handling.[5]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents, acids, bases, and reducing agents.[4][5] Keep the container

tightly closed.[5] The recommended storage temperature is in a refrigerator.[4]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[5] Call a poison center or doctor if you feel unwell.[5]

In Case of Skin Contact: Wash with plenty of soap and water.[5] If skin irritation occurs, get

medical advice/attention.[5] Take off contaminated clothing and wash it before reuse.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[5] If eye irritation

persists, get medical advice/attention.[5]

If Swallowed: Call a poison center or doctor if you feel unwell.[5] Rinse mouth.[5] Do not

induce vomiting.

Spill Response: For small spills, absorb with an inert material (e.g., vermiculite, sand, or

earth) and place in a suitable container for disposal. Ensure adequate ventilation.

Waste Disposal: Dispose of contents/container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5]

Visualized Workflows and Logical Relationships
To aid in the practical application of this safety information, the following diagrams illustrate key

workflows and logical relationships for handling 4-bromobutyl acetate.
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Risk Assessment Workflow

Start: Handling 4-Bromobutyl Acetate

Identify Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin/Eye Irritation
- Respiratory Irritation

Evaluate Risks:
- Route of Exposure
- Quantity Handled
- Frequency of Use

Implement Controls:
- Engineering (Fume Hood)

- Administrative (SOPs)
- PPE (Gloves, Goggles)

Proceed with Experiment
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Emergency Response Logic

Exposure Event

Inhalation

Route

Skin Contact

Route

Eye Contact

Route

Ingestion

Route

Move to Fresh Air Wash with Soap & Water Rinse Eyes (15+ min) Rinse Mouth

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128988#4-bromobutyl-acetate-safety-data-sheet-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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